3-Cyanophenyl chloroformate

• Molecular Formula: C8H4ClNO2
• Molecular Weight: 181.57 g/mol
• IUPAC Name: (3-cyanophenyl) carbonochloridate
• InChI: InChI=1S/C8H4ClNO2/c9-8(11)12-7-3-1-2-6(4-7)5-10/h1-4H
• InChI Key: HXMQKUCXFVKYBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(=O)Cl)C#N

Description

3-Cyanophenyl chloroformate is an aromatic chloroformate derivative characterized by a cyano (-CN) substituent at the meta position of the phenyl ring. Its molecular formula is C₈H₄ClNO₂ (assuming a single cyano group on the phenyl ring), with a molecular weight of 181.58 g/mol. This substituent enhances the electrophilicity of the chloroformate carbonyl, making it more reactive toward nucleophiles compared to unsubstituted phenyl chloroformates .

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Cyanophenyl chloroformate can be synthesized through the reaction of 3-cyanophenol with phosgene (COCl_2) in the presence of a base such as pyridine. The reaction typically occurs under anhydrous conditions to prevent the hydrolysis of phosgene. The general reaction is as follows:

$$\text{3-Cyanophenol} + \text{Phosgene} \rightarrow \text{3-Cyanophenyl chloroformate} + \text{HCl}$$3-Cyanophenol+Phosgene→3-Cyanophenyl chloroformate+HCl

Industrial Production Methods: In industrial settings, the production of 3-cyanophenyl chloroformate involves large-scale reactions using phosgene and 3-cyanophenol. The process is carried out in a controlled environment to ensure safety and efficiency. The use of continuous flow reactors can enhance the production rate and yield of the compound.

Chemical Reactions Analysis

Types of Reactions: 3-Cyanophenyl chloroformate undergoes various chemical reactions, including:

Nucleophilic substitution: It reacts with nucleophiles such as amines, alcohols, and thiols to form carbamates, carbonates, and thiocarbonates, respectively.

Hydrolysis: In the presence of water, it hydrolyzes to form 3-cyanophenol and hydrochloric acid.

Reduction: It can be reduced to 3-cyanophenyl alcohol using reducing agents like lithium aluminum hydride (LiAlH_4).

Common Reagents and Conditions:

Nucleophilic substitution: Reagents such as amines, alcohols, and thiols are used under mild conditions.

Hydrolysis: Water or aqueous solutions are used.

Reduction: Reducing agents like LiAlH_4 are used under anhydrous conditions.

Major Products Formed:

Carbamates, carbonates, and thiocarbonates: from nucleophilic substitution.

3-Cyanophenol: from hydrolysis.

3-Cyanophenyl alcohol: from reduction.

Scientific Research Applications

Chemistry: 3-Cyanophenyl chloroformate is used as a reagent in organic synthesis to introduce the 3-cyanophenyl group into various molecules. It is also used in the synthesis of pharmaceuticals and agrochemicals.

Biology: In biological research, it is used to modify biomolecules such as proteins and peptides. It can be used to introduce protective groups or to label biomolecules for detection and analysis.

Medicine: The compound is used in the synthesis of drug intermediates and active pharmaceutical ingredients (APIs). It is involved in the production of drugs that target specific biological pathways.

Industry: In the materials science industry, 3-cyanophenyl chloroformate is used in the production of polymers and advanced materials. It is also used in the manufacture of coatings and adhesives.

Mechanism of Action

Mechanism of Action: The mechanism of action of 3-cyanophenyl chloroformate involves its reactivity with nucleophiles. The chloroformate group (-COCl) is highly reactive and can form covalent bonds with nucleophilic sites on molecules such as amines, alcohols, and thiols. This reactivity allows it to modify biomolecules and other compounds, leading to the formation of carbamates, carbonates, and thiocarbonates.

Molecular Targets and Pathways: The molecular targets of 3-cyanophenyl chloroformate include nucleophilic sites on proteins, peptides, and other biomolecules. It can modify these targets by forming covalent bonds, which can alter their structure and function.

Comparison with Similar Compounds

Key Properties (Inferred):

• Physical State : Likely a solid or high-boiling liquid (based on aromatic chloroformate analogs).
• Reactivity: Enhanced hydrolysis and nucleophilic substitution rates compared to phenyl chloroformate due to the cyano group’s electron-withdrawing effects.

Comparison with Similar Chloroformates

Chloroformates are acylating agents widely used in organic synthesis, pharmaceuticals, and agrochemicals. Below is a detailed comparison of 3-cyanophenyl chloroformate with key aliphatic and aromatic analogs.

Table 1: Comparative Properties of Selected Chloroformates

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Reactivity (Hydrolysis)	Key Applications	Hazard Profile
3-Cyanophenyl chloroformate	C₈H₄ClNO₂	181.58	N/A	Moderate (aromatic, EWG)	Specialized carbamate synthesis	Corrosive, fatal toxicity
Methyl chloroformate	C₂H₃ClO₂	94.50	~71	Rapid	Pharmaceuticals, pesticides	Severe irritant, releases HCl
Ethyl chloroformate	C₃H₅ClO₂	108.50	95	Rapid	Ketone synthesis, peptide derivatization	Corrosive, LD₅₀ (rat) = 205 mg/kg
Phenyl chloroformate	C₇H₅ClO₂	156.57	197	Slow	Carbamate intermediates	Corrosive, moderate toxicity
Benzyl chloroformate	C₈H₇ClO₂	170.59	103 (15 mmHg)	Moderate	Peptide protection, polymer chemistry	Explosive, corrosive
Allyl chloroformate	C₄H₅ClO₂	120.53	68–69	Rapid	Palladium-catalyzed allylation	Lachrymator, flammable
Cetyl chloroformate	C₁₇H₃₃ClO₂	302.90	N/A	Slow (long alkyl chain)	Surfactants, specialty chemicals	Requires inert storage conditions

Reactivity and Stability

• Hydrolysis Rates: Aliphatic chloroformates (methyl, ethyl, allyl) hydrolyze rapidly in water due to their high electrophilicity . Aromatic chloroformates (phenyl, benzyl) hydrolyze more slowly, but 3-cyanophenyl chloroformate is expected to react faster than phenyl due to the electron-withdrawing cyano group activating the carbonyl . Cetyl chloroformate exhibits slow hydrolysis due to steric hindrance from its long alkyl chain .
• Nucleophilic Reactions: Ethyl and methyl chloroformates are preferred for forming carbamates and carbonates with amines/alcohols in pharmaceutical synthesis . 3-Cyanophenyl chloroformate’s cyano group may stabilize transition states in nucleophilic substitutions, making it useful for synthesizing electron-deficient aromatic carbamates.

Biological Activity

3-Cyanophenyl chloroformate is an organic compound with the molecular formula CHClNO, classified under the chloroformate family. It features a chloroformate group (-OCOCl) attached to a phenyl ring that is substituted with both a chlorine atom and a cyano group. This structural configuration imparts unique chemical properties and reactivity, making it a valuable reagent in organic synthesis and biological applications. Despite its utility, specific biological activities of 3-cyanophenyl chloroformate are not extensively documented in the literature.

The synthesis of 3-cyanophenyl chloroformate typically involves the reaction of 3-cyanophenol with phosgene (COCl) under anhydrous conditions, often in the presence of a base such as pyridine. This reaction is crucial for producing the compound while minimizing hydrolysis risks associated with phosgene exposure. The general reaction scheme can be summarized as follows:

$$\text{3 Cyanophenol}+\text{Phosgene}\rightarrow \text{3 Cyanophenyl Chloroformate}$$

In industrial settings, continuous flow reactors may be employed to enhance safety and control over reaction conditions, allowing for scalable production.

Case Studies and Research Findings

Research on related compounds provides insights into the potential biological activities of 3-cyanophenyl chloroformate. For instance:

• Reactivity with Amino Acids: Studies indicate that chloroformates can interact with amino acids through nucleophilic substitution reactions, potentially altering protein structures or functions. This interaction could impact metabolic pathways significantly.
• Structure-Activity Relationship (SAR) Studies: Investigations into structurally similar compounds have revealed varying reactivities and biological activities based on functional group positioning. For example, modifications in similar chloroformates have been shown to affect their biological efficacy dramatically.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Unique Features
4-Cyanophenyl chloroformate	C8H6ClN O2	Lacks chlorine at the meta position
3-Chloro-4-cyanophenyl chloroformate	C8H6ClN O2	Different positioning of cyano group
4-Chlorophenyl chloroformate	C7H6Cl O2	No cyano group; simpler structure